4-(1,3-dioxotetrahydro-1H-pyrrolo[1,2-c]imidazol-2(3H)-yl)benzoic acid

• IUPAC Name: 4-(1,3-dioxo-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-2-yl)benzoic acid
• InChI: InChI=1S/C13H12N2O4/c16-11-10-2-1-7-14(10)13(19)15(11)9-5-3-8(4-6-9)12(17)18/h3-6,10H,1-2,7H2,(H,17,18)
• InChI Key: QBZGUYIVQQJBHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(=O)N(C(=O)N2C1)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

4-(1,3-dioxotetrahydro-1H-pyrrolo[1,2-c]imidazol-2(3H)-yl)benzoic acid, also known as 4-DTPI, is an organic compound that has been studied extensively for its potential applications in scientific research. It is a heterocyclic compound that contains a pyrrolo[1,2-c]imidazole ring and a benzene ring, and it is soluble in both water and organic solvents. 4-DTPI has been shown to be a useful tool for various scientific research applications, including drug delivery, cell imaging, and enzyme inhibition.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Innovative Synthesis Approaches : Research highlights the synthesis and evaluation of carboxylic acids derived from a range of heterocyclic compounds, including imidazoquinolines and pyrroloquinazolines, demonstrating potent antiallergic activities and significant oral activity in models predictive of clinical efficacy (Ager et al., 1988). Another study describes the synthesis of substituted imidazopyrrolo[3,2-f][1,3]diazepine scaffolds, indicating a method for developing compounds with bioreduction properties (Zaki et al., 2012).

• Advanced Chemical Synthesis : A facile method for creating novel spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives through 1,3-dipolar cycloaddition reactions is reported, which could be useful for drug discovery and biochemical research (Poomathi et al., 2015).

• Cascade Synthesis Methods : A study presents an Au(I)/Ag(I)-catalyzed cascade approach for synthesizing complex polycyclic heterocycles, such as benzo[4,5]imidazo[1,2-c]pyrrolo[1,2-a]quinazolinones, highlighting a strategy that involves forming three new C-N bonds in high yields (Ji et al., 2013).

Potential Applications in Biochemistry and Optoelectronics

• Biochemical Applications : Research into the synthesis of novel imidazo[1,2-a]pyrrolo[2,1-c][1,4]benzodiazepines and their derivatives, demonstrating the versatility of these compounds for potential use in medical chemistry (Duceppe & Gauthier, 1985).

• Optoelectronics Contributions : A study elaborates on the synthesis of benzo[g]pyrroloimidazoindoles and their photophysical properties, suggesting that some compounds are promising candidates for thermally activated delayed fluorescence (TADF) emitters in organic light-emitting diodes (OLEDs), contributing significantly to the field of optoelectronics (Oparina et al., 2023).